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Compound of Interest

Compound Name: 3-Amino-4-nitrophenol

Cat. No.: B174573

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential safety information for 3-Amino-4-nitrophenol (CAS
No. 16292-90-3), a chemical intermediate used in various research and development
applications. Due to its potential hazards, a thorough understanding of its safety profile is
critical for safe handling and use in a laboratory setting. This document summarizes the known
hazards, safety precautions, and emergency procedures.

Hazard Identification and Classification

3-Amino-4-nitrophenol is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
associated with this compound are summarized below.

Table 1: GHS Hazard Classification for 3-Amino-4-nitrophenol[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b174573?utm_src=pdf-interest
https://www.benchchem.com/product/b174573?utm_src=pdf-body
https://www.benchchem.com/product/b174573?utm_src=pdf-body
https://www.benchchem.com/product/b174573?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 ]
genetic defects
Pictograms:

e Health Hazard
e lrritant
Signal Word: Warning

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Amino-4-nitrophenol is provided
in the table below.

Table 2: Physical and Chemical Properties of 3-Amino-4-nitrophenol
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Property Value Source

Molecular Formula CeHeN203 PubChem[1], GSRS|2]

Molecular Weight 154.12 g/mol PubChem[1], GSRS[2]

CAS Number 16292.90.3 PubChem[1], Sigma-Aldrich,
ChemicalBook][3]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Safe Handling and Storage

Due to the hazardous nature of 3-Amino-4-nitrophenol, strict adherence to safety protocols is
mandatory.

Handling

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation of dust or vapors.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.

o Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator.
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» Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the work area. Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.

e Store in a dark place, as some related compounds are light-sensitive.

Emergency Procedures

A logical workflow for responding to emergencies involving 3-Amino-4-nitrophenol is outlined
below.
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Emergency Response Workflow for 3-Amino-4-nitrophenol

Spill Response Personnel Exposure

Spill Detected Exposure Occurs

Evacuate Immediate Area Remove from Exposure Source

T T
Inhalation Skin Contact | ! Eye Contact
v v v
Ensure Proper Ventilation

’ Wear Appropriate PPE

Contain Spill with Inert Material Seek Medical Attention

Collect and Place in Waste Container

n"}estion

Move to Fresh Air Rinse with Water for 15 mins

Remove Contaminated Clothing

' ' ' '

’ Wash with Soap and Water

Do NOT Induce Vomiting

Seek Medical Attention Seek Immediate Medical Attention

‘ Seek Immediate Medical Attention

Decontaminate Spill Area

I

Click to download full resolution via product page
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Caption: Emergency response workflow for spills and personnel exposure to 3-Amino-4-
nitrophenol.

First-Aid Measures

Table 3: First-Aid Measures for 3-Amino-4-nitrophenol

Exposure Route First-Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation - ) ) )
difficult, give oxygen. Seek medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: May produce toxic fumes of carbon monoxide, carbon
dioxide, and nitrogen oxides upon combustion.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.
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Toxicological and Ecological Information
Toxicological Information

3-Amino-4-nitrophenol is considered harmful by ingestion, skin contact, and inhalation.[1] It is
a skin and eye irritant and may cause respiratory irritation.[1] Furthermore, it is suspected of
causing genetic defects.[1]

Table 4: Summary of Toxicological Hazards[1]

Effect Hazard
o Harmful if swallowed, in contact with skin, or if
Acute Toxicity .
inhaled.
Irritation Causes skin, eye, and respiratory irritation.
Mutagenicity Suspected of causing genetic defects.

Ecological Information

Data on the ecological effects of 3-Amino-4-nitrophenol are limited. As with many
nitrophenolic compounds, it should be handled and disposed of in a manner that prevents its
release into the environment.

Experimental Protocols

Detailed experimental protocols for the toxicological and ecological data presented are not
available in publicly accessible safety data sheets. The hazard classifications are based on
standardized testing, but the specific methodologies are not provided in these summary
documents.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always consult the
original SDS and follow all institutional safety guidelines when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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